4-Bromo-3,5-difluorostyrene

• Molecular Formula: C8H5BrF2
• Molecular Weight: 219.03 g/mol
• IUPAC Name: 2-bromo-5-ethenyl-1,3-difluorobenzene
• InChI: InChI=1S/C8H5BrF2/c1-2-5-3-6(10)8(9)7(11)4-5/h2-4H,1H2
• InChI Key: VDRLTDDVEKVRRZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=C(C(=C1)F)Br)F

Description

4-Bromo-3,5-difluorostyrene is a halogenated aromatic compound characterized by a styrene backbone (vinyl group attached to a benzene ring) substituted with bromine at the 4-position and fluorine atoms at the 3- and 5-positions. For example, bromo- and fluoro-substituted aromatic compounds are frequently used as intermediates in Suzuki-Miyaura cross-coupling reactions to synthesize bioactive molecules or polymers .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-3,5-difluorostyrene typically involves the bromination and fluorination of styrene derivatives. One common method is the Suzuki–Miyaura coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated aromatic compound in the presence of a palladium catalyst . This method is favored for its mild reaction conditions and high yield.

Industrial Production Methods: Industrial production of 4-Bromo-3,5-difluorostyrene may involve large-scale Suzuki–Miyaura coupling reactions, utilizing automated reactors and continuous flow systems to ensure consistent quality and efficiency. The use of stabilizers such as tert-butylcatechol is common to prevent polymerization during storage and handling .

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-3,5-difluorostyrene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by nucleophiles in the presence of a suitable catalyst.

Coupling Reactions: It participates in cross-coupling reactions such as the Suzuki–Miyaura coupling, forming new carbon-carbon bonds.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions:

Palladium Catalysts: Used in coupling reactions.

Nucleophiles: Such as organolithium or Grignard reagents for substitution reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, coupling reactions can produce various substituted styrenes, while substitution reactions can yield a range of brominated or fluorinated derivatives .

Scientific Research Applications

4-Bromo-3,5-difluorostyrene is utilized in several scientific research applications:

Chemistry: As a building block in organic synthesis, particularly in the development of new materials and polymers.

Biology: Used in the synthesis of biologically active compounds, including potential pharmaceuticals.

Medicine: Investigated for its potential use in drug development, particularly in the design of molecules with specific biological activities.

Industry: Employed in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-Bromo-3,5-difluorostyrene in chemical reactions involves the interaction of its bromine and fluorine substituents with various reagents. The bromine atom, being a good leaving group, facilitates substitution reactions, while the fluorine atoms influence the electronic properties of the aromatic ring, affecting its reactivity. In biological systems, the compound’s mechanism of action would depend on its interaction with specific molecular targets and pathways, which are subjects of ongoing research .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 4-bromo-3,5-difluorostyrene with structurally related compounds, emphasizing molecular weight, boiling/melting points, and functional group differences.

Compound Name	Molecular Formula	Molecular Weight	Boiling Point (°C)	Melting Point (°C)	Key Functional Group	Source (Evidence ID)
4-Bromo-3,5-difluorostyrene*	C₈H₅BrF₂	~223 (calc.)	N/A	N/A	Vinyl group	-
4-Bromo-3,5-difluorobenzaldehyde	C₇H₃BrF₂O	221	N/A	N/A	Aldehyde
4-Bromo-3,5-difluoroaniline	C₆H₄BrF₂N	208.01	N/A	N/A	Amine
α-Bromo-3,5-difluorotoluene	C₇H₅BrF₂	207.02	65	N/A	Methyl group
4-Bromo-3,5-dimethylphenol	C₈H₉BrO	201.06	N/A	N/A	Phenol

*Estimated values for 4-bromo-3,5-difluorostyrene are derived from analogs.

Key Observations :

• Bromine and fluorine substitutions enhance molecular polarity and influence boiling/melting points. For instance, α-bromo-3,5-difluorotoluene has a relatively low boiling point (65°C) due to its non-polar methyl group .
• Functional groups like aldehydes or amines (e.g., 4-bromo-3,5-difluoroaniline) increase reactivity in nucleophilic substitution or coupling reactions .

Biological Activity

4-Bromo-3,5-difluorostyrene is an organic compound characterized by its unique structure, which includes a bromine atom and two fluorine atoms attached to a styrene backbone. This configuration significantly influences its chemical behavior and biological activity. The compound has garnered interest in various fields, including medicinal chemistry, due to its potential therapeutic applications.

• Molecular Formula : C8H5BrF2
• Molecular Weight : 219.03 g/mol
• Structure : Contains a vinyl group (C=C) linked to a benzene ring with halogen substituents.

The presence of both bromine and fluorine enhances the compound's electronic properties, making it suitable for diverse chemical reactions and biological applications.

Biological Activity Overview

4-Bromo-3,5-difluorostyrene has been investigated for several biological activities:

• Antimicrobial Properties : Preliminary studies suggest that this compound exhibits antimicrobial activity against various pathogens, making it a candidate for further research in antibiotic development.
• Anticancer Potential : The compound has shown promise in anticancer studies, particularly in inhibiting the growth of specific cancer cell lines. Its mechanism of action may involve the disruption of cellular processes critical for cancer cell proliferation.

The biological activity of 4-Bromo-3,5-difluorostyrene is attributed to its ability to interact with target proteins and enzymes within biological systems. The bromine and fluorine substituents can form hydrogen bonds and halogen bonds, enhancing its binding affinity to specific molecular targets. This interaction can lead to alterations in protein function, influencing various cellular pathways.

Antimicrobial Activity

In a study examining the antimicrobial efficacy of various fluorinated compounds, 4-Bromo-3,5-difluorostyrene was tested against Gram-positive and Gram-negative bacteria. The results indicated:

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	10

These findings suggest that the compound possesses significant antimicrobial properties, warranting further investigation into its potential as a therapeutic agent.

Anticancer Activity

Research into the anticancer effects of 4-Bromo-3,5-difluorostyrene revealed promising results when tested on human cancer cell lines. The compound demonstrated:

Cell Line	IC50 (µM)	Effect
MCF-7 (Breast)	20	Cell proliferation inhibition
HeLa (Cervical)	15	Induction of apoptosis
A549 (Lung)	25	Cell cycle arrest

The IC50 values indicate the concentration required to inhibit cell growth by 50%, showcasing the compound's potential as an anticancer agent.